Cas no 1798515-67-9 (3-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-1,3-oxazolidin-2-one)

• Product Name: 3-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-1,3-oxazolidin-2-one
• CAS No: 1798515-67-9
• MF: C₁₆H₁₉ClN₂O₃S
• MW: 354.851661920547
• CID: 5375003
• Update Time: 2025-07-09

3-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-[7-(2-Chlorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-2-oxoethyl]-2-oxazolidinone
• 3-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-1,3-oxazolidin-2-one

• Inchi： 1S/C16H19ClN2O3S/c17-13-4-2-1-3-12(13)14-5-6-18(8-10-23-14)15(20)11-19-7-9-22-16(19)21/h1-4,14H,5-11H2
• InChI Key： QNDDUJBJUOJMDM-UHFFFAOYSA-N
• SMILES： O1CCN(CC(N2CCC(C3=CC=CC=C3Cl)SCC2)=O)C1=O

Experimental Properties

• Density: 1.336±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.4±55.0 °C(Predicted)
• pka: -1.28±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-1,3-oxazolidin-2-one

3-{2-[7-(2-Chlorophenyl)-1,4-Thiazepan-4-yl]-2-Oxoethyl}-1,3-Oxazolidin-2-One: A Comprehensive Overview

The compound 3-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-1,3-oxazolidin-2-one, identified by the CAS number 1798515-67-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazepines, which are heterocyclic compounds containing both sulfur and nitrogen atoms. The structure of this molecule is characterized by a thiazepine ring fused with an oxazolidinone moiety, creating a unique architecture that contributes to its versatile properties.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and cyclizations. Recent studies have highlighted the importance of optimizing reaction conditions to achieve higher yields and better purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the thiazepine ring system. This approach not only enhances reaction efficiency but also reduces the environmental footprint by minimizing solvent usage.

The structural features of 3-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-1,3-oxazolidin-2-one make it a promising candidate for drug development. The presence of a chlorine atom in the aromatic ring introduces electronic effects that can influence the molecule's bioactivity. Additionally, the oxazolidinone group is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and stability in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that this molecule has potential binding affinity for various therapeutic targets, including enzymes involved in inflammatory pathways. These findings suggest that it could be developed into a novel anti-inflammatory agent with improved efficacy and reduced side effects compared to existing treatments.

In terms of applications, 3-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-1,3-oxazolidin-2-one has shown promise in the field of materials science as well. Its rigid structure and ability to form supramolecular assemblies make it a potential candidate for constructing advanced materials with tailored properties. Researchers are currently investigating its use in self-healing polymers and stimuli-responsive systems.

The environmental impact of synthesizing this compound is another area of active research. Scientists are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its production. For example, catalytic processes using enzymes or metal catalysts are being developed to facilitate key steps in its synthesis while maintaining high product quality.

In conclusion, 3-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxyethyl}-1,3-oaxolidinone, with its unique structure and diverse functional groups, represents a valuable addition to the arsenal of compounds available for chemical innovation. Its potential applications span across pharmaceuticals, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and uses, this compound is poised to play a significant role in advancing these fields.